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Compound Focus: Ammonium nonanoate

CAS No.: 63718-65-0

Cat. No.: S696831

Herbicide Profile: Ammonium Nonanoate

The table below summarizes key characteristics of ammonium nonanoate for researchers [1] [2] [3].

Property Description

Chemical Class Fatty acid herbicide (plant- and animal-derived substance) [3].

Mode of Action Contact-based, non-systemic herbicide. Disrupts plant cell membranes and
reduces pH, causing rapid cell death and desiccation [3].

Efficacy Provides effective control (88-98% weed suppression) of annual and perennial
weeds, moss, and saplings. More effective on smaller weeds [2] [3].

Crop Safety Can be used in greenhouses with crops present, but is non-selective and will
injure any plant tissue it contacts [1].

Environmental Rapid degradation in soil (DTso ~1.0 day). Considered non-persistent [3].
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The likelihood of resistance is low, but it is best practice to use it as part of a diversified approach.

¢ Reason for Low Resistance Risk: Its contact-based, physical action on cell membranes is a multi-
site mechanism. This does not involve a specific biochemical target site that weeds can evolve to
resist easily [3].

¢ Proactive Resistance Management Strategies: Use ammonium nonanoate in a program that
includes herbicides with different modes of action. Integrate with non-chemical control methods (e.qg.,
cultivation, mulching) to reduce overall selection pressure [1].

¢ Research Applications: It is suitable for use as a non-selective, burndown treatment in greenhouse
and enclosed structure experiments. Applications must be directed to avoid contact with crop plants
to prevent injury [1].

Experimental Workflow for Efficacy Testing

For researchers testing ammonium nonanoate, you can adapt the following protocol based on a field study

conducted on pumpkin [2].
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Technical Support FAQs

e What is the recommended concentration for effective weed control in a research setting? A study
found that ammonium nonanoate at 5% active ingredient (a.i.) provided effective weed suppression
(88-98%), with no significant improvement at a 6% a.i. concentration [2]. Using the lower effective

concentration is recommended.

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s696831?utm_src=pdf-body-img
https://www.smolecule.com/products/s696831?utm_src=pdf-body
https://www.cambridge.org/core/journals/weed-technology/article/comparison-of-the-effects-of-ammonium-nonanoate-and-an-essential-oil-herbicide-on-weed-control-efficacy-and-water-use-efficiency-of-pumpkin/E4AE33607A52F08C695B82B84CF5112F
https://www.smolecule.com/products/s696831?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

e Can ammonium nonanoate be used on all weed growth stages? No. As a contact herbicide, it is
more effective on smaller, young weeds. It is less effective on well-established perennial weeds with

extensive root systems, as it does not translocate effectively [1].

e What is the restricted entry interval (REI) after application in a greenhouse? The restricted entry
interval after applying ammonium nonanoate is 24 hours. During this time, personnel should not

enter the treated area without required personal protective equipment [1].

e Are there any synthetic pre-emergent herbicides that can be used in rotation for resistance
management? Yes, herbicides like indaziflam (e.g., Marengo) and flumioxazin (e.g., SureGuard) are
labeled for use on greenhouse floors as pre-emergent herbicides with residual activity. Note that these

typically cannot be applied with crops present [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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